Cas no 52191-68-1 (Quinoline, 4-(1H-indol-3-yl)-)
Quinoline, 4-(1H-indol-3-yl)- structure
Product Name:Quinoline, 4-(1H-indol-3-yl)-
CAS No:52191-68-1
MF:C17H12N2
MW:244.290583610535
CID:360306
PubChem ID:71365757
Update Time:2025-04-19
Quinoline, 4-(1H-indol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 4-(1H-indol-3-yl)-
- 4-(1H-indol-3-yl)quinoline
- 4-(indol-3-yl)quinoline
- 52191-68-1
- DTXSID50789151
- UGYJQWOEXDFOBE-UHFFFAOYSA-N
-
- Inchi: 1S/C17H12N2/c1-3-7-16-13(5-1)12(9-10-18-16)15-11-19-17-8-4-2-6-14(15)17/h1-11,19H
- InChI Key: UGYJQWOEXDFOBE-UHFFFAOYSA-N
- SMILES: N1C=C(C2C=CN=C3C=CC=CC=23)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 244.10016
- Monoisotopic Mass: 244.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
Quinoline, 4-(1H-indol-3-yl)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
52191-68-1 (Quinoline, 4-(1H-indol-3-yl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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